Cas no 845885-92-9 (1-Piperazinepropanoicacid, 4-(2-phenylethyl)-, ethyl ester)

• Product Name: 1-Piperazinepropanoicacid, 4-(2-phenylethyl)-, ethyl ester
• CAS No: 845885-92-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 716395
• PubChem ID: 2794823
• Update Time: 2025-04-19

1-Piperazinepropanoicacid, 4-(2-phenylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoicacid, 4-(2-phenylethyl)-, ethyl ester
• ETHYL 3-(4-PHENETHYLPIPERAZINO) PROPANOATE
• ethyl 3-[4-(2-phenylethyl)piperazin-1-yl]propanoate
• Ethyl 3-(4-phenethylpiperazin-1-yl)propanoate
• FT-0726225
• DTXSID40383445
• ethyl 3-(4-phenethylpiperazino)propanoate
• 845885-92-9

• Inchi： 1S/C17H26N2O2/c1-2-21-17(20)9-11-19-14-12-18(13-15-19)10-8-16-6-4-3-5-7-16/h3-7H,2,8-15H2,1H3
• InChI Key： DPPUVEUXUSMCIX-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1CCN(CCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 290.19900
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.52
• PSA: 32.78000
• LogP: 1.67570